![molecular formula C19H18FN3OS B460079 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide CAS No. 445382-40-1](/img/structure/B460079.png)
2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide
Description
The compound “2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide” is a chemical compound with the molecular formula C27H27N3OS . It has a molecular weight of 441.6 g/mol .
Molecular Structure Analysis
The compound contains a cyclohepta[b]pyridine moiety, which is a seven-membered ring fused with a pyridine ring . It also contains a cyano group (C#N), a sulfanyl group (S), and an acetamide group (CH3CONH-) attached to the cyclohepta[b]pyridine ring .Physical And Chemical Properties Analysis
The compound has a molecular weight of 441.6 g/mol and a complexity of 631 . It has a topological polar surface area of 82.3 Ų and a heavy atom count of 32 . The compound has a rotatable bond count of 6 and a hydrogen bond acceptor count of 4 .Scientific Research Applications
Chemical Synthesis and Biological Activity
A notable application of the compound is in the field of chemical synthesis and biological activity. A study highlighted the synthesis of 2-[(cycloalka[b]pyridinyl)sulfinyl]-1H-benzimidazoles and their testing for antisecretory activity. The study found that a benzimidazole derivative containing a cyclohepta[b]pyridine moiety exhibited potent activity, surpassing other congeners with different-sized cycloalka[b]pyridine rings. This compound showed superior properties compared to omeprazole, a well-known proton pump inhibitor, in in vivo biological examinations (Yamada et al., 1995).
Antitumor and Antimicrobial Applications
Further research demonstrated the compound's potential in antitumor and antimicrobial applications. One study focused on synthesizing various heterocyclic derivatives from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, exploring their antitumor activities. The derivatives showed high inhibitory effects against multiple cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, in vitro (Shams et al., 2010). Another study developed novel antimicrobial dyes and their precursors based on the same compound. These dyes and precursors exhibited significant antimicrobial activity against various tested organisms (Shams et al., 2011).
Quantum Chemical Analysis and Drug Potential
Additionally, quantum chemical analysis of a similar molecule, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, provided insight into its molecular structure, interactions, and drug potential. The study detailed the molecule's geometry, natural bond orbital calculations, and vibrational assignments. It also investigated the molecule's antiviral potency against SARS-CoV-2 protein, showcasing its potential as a drug candidate (Mary et al., 2020).
properties
IUPAC Name |
2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3OS/c20-15-6-4-7-16(10-15)22-18(24)12-25-19-14(11-21)9-13-5-2-1-3-8-17(13)23-19/h4,6-7,9-10H,1-3,5,8,12H2,(H,22,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAIJUJQOJGMHIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=CC(=C(N=C2CC1)SCC(=O)NC3=CC(=CC=C3)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-6-tert-butyl-4-[4-(trifluoromethoxy)phenyl]-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile](/img/structure/B460008.png)
![6-amino-8-{3-ethoxy-4-[2-(4-morpholinyl)ethoxy]phenyl}-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile](/img/structure/B460012.png)
![2-acetyl-6-amino-8-[4-(trifluoromethoxy)phenyl]-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile](/img/structure/B460015.png)
![2-amino-6-tert-butyl-4-[2-(difluoromethoxy)phenyl]-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile](/img/structure/B460017.png)
